Cas no 53214-98-5 (H-Leu-Trp-Met-Arg-Phe-Ala-OH acetate salt)

• Product Name: H-Leu-Trp-Met-Arg-Phe-Ala-OH acetate salt
• CAS No: 53214-98-5
• MF: C₄₀H₅₈N₁₀O₇S
• MW: 823.016327381134
• CID: 2097889
• PubChem ID: 14818796
• Update Time: 2025-07-22

H-Leu-Trp-Met-Arg-Phe-Ala-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• H-Leu-Trp-Met-Arg-Phe-Ala-OH
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-4-methylsulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoyl]amino]propanoic acid
• FL109143
• 53214-98-5
• SCHEMBL11828462
• Leu-Trp-Met-Arg-Phe-Ala
• H-Leu-Trp-Met-Arg-Phe-Ala-OH acetate salt

• Inchi： 1S/C40H58N10O7S/c1-23(2)19-28(41)34(51)49-33(21-26-22-45-29-14-9-8-13-27(26)29)38(55)48-31(16-18-58-4)36(53)47-30(15-10-17-44-40(42)43)35(52)50-32(20-25-11-6-5-7-12-25)37(54)46-24(3)39(56)57/h5-9,11-14,22-24,28,30-33,45H,10,15-21,41H2,1-4H3,(H,46,54)(H,47,53)(H,48,55)(H,49,51)(H,50,52)(H,56,57)(H4,42,43,44)/t24-,28-,30-,31-,32-,33-/m0/s1
• InChI Key： HMDCCIDELXBHNH-KSEFBTEXSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)C)=O)CC1C=CC=CC=1)=O)CCC/N=C(\N)/N)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC(C)C)N)=O)=O

Computed Properties

• Exact Mass: 822.42106540Da
• Monoisotopic Mass: 822.42106540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 58
• Rotatable Bond Count: 24
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 314Ų

Additional information on H-Leu-Trp-Met-Arg-Phe-Ala-OH acetate salt

Professional Introduction to Compound with CAS No. 53214-98-5 and Product Name: H-Leu-Trp-Met-Arg-Phe-Ala-OH acetate salt

The compound with the CAS number 53214-98-5 and the product name H-Leu-Trp-Met-Arg-Phe-Ala-OH acetate salt represents a significant advancement in the field of peptidomimetics and bioactive peptide synthesis. This compound, a synthetic peptide derivative, has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical research and biotechnology. The sequence of amino acids in this peptide, specifically Leucine (Leu), Tryptophan (Trp), Methionine (Met), Arginine (Arg), Phenylalanine (Phe), and Alanine (Ala), followed by an acetic acid salt modification, contributes to its distinctive chemical and biological characteristics.

In recent years, the development of peptidomimetics has seen remarkable progress, particularly in the design of molecules that mimic the behavior of natural peptides while offering improved stability and bioavailability. The compound in question is a prime example of such innovation. The presence of Tryptophan (Trp) at position two and Methionine (Met) at position three is particularly noteworthy, as these amino acids are known for their role in modulating protein-protein interactions and enzyme activity. The sequence extends through Arginine (Arg) at position four and Phenylalanine (Phe) at position five, which are critical for maintaining the peptide's secondary structure and biological activity.

The terminal modification with an acetic acid salt not only enhances the solubility of the peptide but also influences its pharmacokinetic properties. This modification is particularly relevant in drug development, where solubility and stability are key factors determining a compound's efficacy. The acetate salt form of this peptide has been shown to exhibit improved pharmacokinetic profiles compared to its free acid form, making it a promising candidate for further investigation in therapeutic applications.

Recent studies have highlighted the potential of this compound in various biomedical applications. For instance, research indicates that peptides with similar sequences may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses. The specific arrangement of amino acids in this compound may contribute to its ability to interact with biological targets in a manner that modulates cellular signaling pathways. This has implications for the development of novel treatments for conditions such as inflammation-related diseases and neurodegenerative disorders.

The synthesis of this peptide involves advanced techniques in solid-phase peptide synthesis (SPPS), which allows for precise control over the sequence and modifications of the peptide chain. The use of an acetic acid salt as a counterion ensures that the peptide remains stable under various conditions, including storage and administration. This stability is crucial for maintaining the integrity of the peptide during clinical trials and eventual pharmaceutical use.

Moreover, the structural features of this compound make it an attractive scaffold for further derivatization. Researchers have explored modifications to enhance its bioactivity or to tailor its pharmacokinetic properties for specific therapeutic needs. For example, incorporating additional functional groups or altering the length of the peptide chain can significantly impact its biological activity. Such modifications are often guided by computational modeling and experimental data collected from preclinical studies.

The role of computational chemistry in understanding the behavior of peptides like this one cannot be overstated. Advanced computational methods allow researchers to predict how changes in the molecular structure will affect its biological activity. These predictions are validated through experimental studies, providing a powerful tool for drug discovery. By leveraging both computational insights and experimental data, scientists can accelerate the development process and identify promising candidates for further clinical investigation.

In conclusion, the compound with CAS No. 53214-98-5 and product name H-Leu-Trp-Met-Arg-Phe-Ala-OH acetate salt represents a significant advancement in peptidomimetics research. Its unique structural features, combined with its potential applications in pharmaceutical development, make it a compelling subject for further study. As research continues to uncover new ways to harness the power of synthetic peptides, compounds like this one are poised to play a crucial role in shaping future therapeutic strategies.